7-methyl-3-[(Z)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C20H15N3O2S3
• Molecular Weight: 425.6 g/mol
• IUPAC Name: (5Z)-3-methyl-5-[(7-methyl-4-oxo-2-phenylsulfanylpyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C20H15N3O2S3/c1-12-8-9-16-21-17(27-13-6-4-3-5-7-13)14(18(24)23(16)11-12)10-15-19(25)22(2)20(26)28-15/h3-11H,1-2H3/b15-10-
• Standard InChI Key: GAOZXYWANKNIOX-GDNBJRDFSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C)SC4=CC=CC=C4)C=C1
• SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C)SC4=CC=CC=C4)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C)SC4=CC=CC=C4)C=C1

Introduction

7-methyl-3-[(Z)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with a unique structure that combines several functional groups, including thiazolidinone and pyrimidinone moieties. This compound is of interest due to its potential biological activities and chemical properties.

Molecular Formula and Weight

• Molecular Formula: C20H15N3O2S3

• Molecular Weight: 425.6 g/mol

Synthesis and Reactivity

The synthesis of this compound typically involves multi-step organic synthesis techniques. Key steps may include the formation of the thiazolidinone ring and the pyrimidinone core, followed by the introduction of the phenylsulfanyl group. Techniques such as chromatography are often employed for purification.

The compound's reactivity is influenced by its functional groups. The thiazolidine moiety can participate in nucleophilic substitutions and cycloaddition reactions, while the phenylsulfanyl group may undergo various aromatic substitution reactions.

Biological Activity

While specific biological activities of 7-methyl-3-[(Z)-(3-methyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(phenylsulfanyl)-4H-pyrido[1,2-a]pyrimidin-4-one are not well-documented, compounds with similar structures have shown potential in various biological assays. These activities may include interactions with enzymes and receptors that play crucial roles in cellular processes.

Synonyms and Identifiers

Identifier	Value
PubChem CID	1320967
CAS Number	442868-09-9
Synonyms	HMS1483K07, STK798854, AKOS001662947